N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-1-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-1-(2-methoxyphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C20H19N3O3/c1-26-18-9-5-4-8-16(18)23-12-14(11-21-23)20(25)22-19-15-7-3-2-6-13(15)10-17(19)24/h2-9,11-12,17,19,24H,10H2,1H3,(H,22,25)/t17-,19+/m0/s1
• InChI Key: NMQZNKGEJDYJFL-PKOBYXMFSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(C=N2)C(=O)NC3C(CC4=CC=CC=C34)O
• Isomeric SMILES: COC1=CC=CC=C1N2C=C(C=N2)C(=O)N[C@H]3[C@H](CC4=CC=CC=C34)O
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazole derivatives often involves heterocyclization reactions. For example, N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives were prepared by heterocyclization of 1-cyanophenyl acetic acid hydrazide with isocyanates, showcasing a method that could be analogous to the synthesis of the compound (Pitucha et al., 2011).

Molecular Structure Analysis

Structural analysis often involves X-ray crystallography and spectroscopic methods. For instance, a pyrazole derivative's three-dimensional structure was confirmed by single-crystal X-ray diffraction, supplemented by NMR, mass spectra, and FT-IR studies, which could be similar to the techniques used for analyzing the molecular structure of the target compound (Kumara et al., 2018).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions based on their functional groups. For example, the nucleophilic displacement of bromide in the 4-bromopyrazole ring with fluoride demonstrates a method for modifying the structure, potentially applicable to the compound of interest (Katoch-Rouse & Horti, 2003).

Physical Properties Analysis

The physical properties of compounds like melting points, solubility, and stability are crucial for their characterization. A pyrazole derivative was found to be thermally stable up to 190°C, indicating the importance of thermal stability in the analysis of similar compounds (Kumara et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity, electron distribution, and interaction with other molecules, are analyzed through theoretical and experimental methods. For example, the molecular geometries and electronic structures of a pyrazole compound were optimized and calculated, providing insights into its electrophilic and nucleophilic regions (Kumara et al., 2018).